Cas no 1889883-79-7 ({2-Aminospiro[3.4]octan-2-yl}methanol)

{2-Aminospiro[3.4]octan-2-yl}methanol is a spirocyclic compound featuring both an amino and a hydroxymethyl functional group on a fused bicyclic scaffold. Its unique structure offers steric constraints and conformational rigidity, making it valuable as a chiral building block in asymmetric synthesis and medicinal chemistry. The presence of primary amine and alcohol functionalities allows for versatile derivatization, enabling applications in peptide mimetics, catalyst design, or pharmacophore development. The spiro[3.4]octane core enhances three-dimensional diversity, potentially improving binding selectivity in bioactive molecules. This compound is particularly useful for exploring structure-activity relationships in drug discovery or as a precursor for complex heterocycles. Its stability and synthetic accessibility further support its utility in academic and industrial research settings.
{2-Aminospiro[3.4]octan-2-yl}methanol structure
1889883-79-7 structure
Product Name:{2-Aminospiro[3.4]octan-2-yl}methanol
CAS No:1889883-79-7
MF:C9H17NO
MW:155.237382650375
CID:5972548
PubChem ID:115012082
Update Time:2025-11-01

{2-Aminospiro[3.4]octan-2-yl}methanol Chemical and Physical Properties

Names and Identifiers

    • EN300-6809762
    • {2-aminospiro[3.4]octan-2-yl}methanol
    • 1889883-79-7
    • {2-Aminospiro[3.4]octan-2-yl}methanol
    • Inchi: 1S/C9H17NO/c10-9(7-11)5-8(6-9)3-1-2-4-8/h11H,1-7,10H2
    • InChI Key: JDUNPCYYCNAGLP-UHFFFAOYSA-N
    • SMILES: OCC1(CC2(CCCC2)C1)N

Computed Properties

  • Exact Mass: 155.131014166g/mol
  • Monoisotopic Mass: 155.131014166g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 153
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 46.2Ų

{2-Aminospiro[3.4]octan-2-yl}methanol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-6809762-0.05g
{2-aminospiro[3.4]octan-2-yl}methanol
1889883-79-7 95.0%
0.05g
$768.0 2025-03-12
Enamine
EN300-6809762-0.1g
{2-aminospiro[3.4]octan-2-yl}methanol
1889883-79-7 95.0%
0.1g
$804.0 2025-03-12
Enamine
EN300-6809762-0.25g
{2-aminospiro[3.4]octan-2-yl}methanol
1889883-79-7 95.0%
0.25g
$840.0 2025-03-12
Enamine
EN300-6809762-0.5g
{2-aminospiro[3.4]octan-2-yl}methanol
1889883-79-7 95.0%
0.5g
$877.0 2025-03-12
Enamine
EN300-6809762-1.0g
{2-aminospiro[3.4]octan-2-yl}methanol
1889883-79-7 95.0%
1.0g
$914.0 2025-03-12
Enamine
EN300-6809762-2.5g
{2-aminospiro[3.4]octan-2-yl}methanol
1889883-79-7 95.0%
2.5g
$1791.0 2025-03-12
Enamine
EN300-6809762-5.0g
{2-aminospiro[3.4]octan-2-yl}methanol
1889883-79-7 95.0%
5.0g
$2650.0 2025-03-12
Enamine
EN300-6809762-10.0g
{2-aminospiro[3.4]octan-2-yl}methanol
1889883-79-7 95.0%
10.0g
$3929.0 2025-03-12

{2-Aminospiro[3.4]octan-2-yl}methanol Related Literature

Additional information on {2-Aminospiro[3.4]octan-2-yl}methanol

Recent Advances in the Study of {2-Aminospiro[3.4]octan-2-yl}methanol (CAS: 1889883-79-7) and Its Applications in Chemical Biology and Medicine

The compound {2-Aminospiro[3.4]octan-2-yl}methanol (CAS: 1889883-79-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This spirocyclic amine derivative exhibits a rigid, three-dimensional framework that makes it an attractive scaffold for drug discovery, particularly in targeting complex biological systems. Recent studies have explored its utility as a building block for novel pharmacophores, with promising results in modulating protein-protein interactions and enzyme inhibition.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's efficacy as a key intermediate in the synthesis of selective kinase inhibitors. The research team utilized {2-Aminospiro[3.4]octan-2-yl}methanol to develop a series of compounds showing nanomolar affinity for specific tyrosine kinases implicated in oncology indications. The spirocyclic structure was found to confer improved metabolic stability compared to linear analogs, addressing a common challenge in kinase inhibitor development.

In neuropharmacology, recent work has highlighted the potential of this scaffold in targeting neurotransmitter receptors. A Nature Chemical Biology publication (2024) reported the development of novel sigma receptor modulators derived from {2-Aminospiro[3.4]octan-2-yl}methanol, showing exceptional subtype selectivity. The three-dimensional character of the spirocycle was crucial for achieving this selectivity, suggesting broad applicability in CNS drug discovery programs.

The synthetic accessibility of {2-Aminospiro[3.4]octan-2-yl}methanol has also been improved through recent methodological advances. A 2023 Organic Letters paper described an asymmetric synthesis route achieving >99% ee using a novel chiral auxiliary approach. This development is particularly significant as it enables the production of enantiomerically pure material at scale, addressing previous limitations in supply for preclinical studies.

From a drug metabolism perspective, recent ADME studies have revealed favorable pharmacokinetic properties of derivatives containing this scaffold. The spirocyclic structure appears to confer resistance to first-pass metabolism while maintaining sufficient aqueous solubility, a rare combination that makes it particularly valuable for oral drug development. Several pharmaceutical companies have reportedly incorporated this scaffold into their discovery pipelines based on these findings.

Looking forward, the unique properties of {2-Aminospiro[3.4]octan-2-yl}methanol position it as a versatile tool in chemical biology and drug discovery. Its applications extend beyond small molecule therapeutics into areas such as targeted protein degradation and molecular glues. As synthetic methodologies continue to evolve and biological screening becomes more sophisticated, we anticipate seeing this scaffold play an increasingly important role in addressing challenging therapeutic targets.

Recommended suppliers
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk